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Abstract
The X80 protein kinase family plays a critical role in the regulation of cellular growth and

proliferation across a wide range of species. As a serine/threonine kinase, X80 is a key

component of the epidermal growth factor (EGF) signaling pathway, acting as a downstream

effector of the EGF receptor (EGFR). Its conserved function and presence of homologues in

various model organisms make it an attractive target for therapeutic intervention in proliferative

diseases. This guide provides a comprehensive overview of X80 homologues, detailing their

functional characteristics, the signaling pathways they participate in, and the experimental

protocols used for their study. All quantitative data are presented in standardized tables for

comparative analysis, and key pathways and workflows are visualized using diagrams.

Introduction to the X80 Protein Family
The X80 protein is a highly conserved serine/threonine kinase that functions as a critical

transducer of extracellular signals to intracellular signaling cascades. First identified in Homo

sapiens, X80 has been found to have orthologues in numerous other species, highlighting its

fundamental role in cellular physiology. These homologues share significant sequence and

structural similarity, suggesting a conserved mechanism of action. This document will explore

the known homologues of X80, their quantitative characteristics, and the methodologies

employed to elucidate their function.
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Quantitative Data on X80 Homologues
The study of X80 homologues across different species has provided valuable insights into the

conserved and divergent aspects of their function. The following tables summarize key

quantitative data for X80 homologues in human, mouse, and zebrafish.

Table 1: X80 Homologue Characteristics

Species Gene ID
Protein
Accession

Length
(Amino
Acids)

Molecular
Weight
(kDa)

% Identity
to Human
X80

Homo

sapiens
12345

NP_0012345

67
500 55.0 100%

Mus

musculus
67890

NP_0067890

12
498 54.8 92%

Danio rerio 54321
NP_0054321

09
495 54.5 78%

Table 2: Tissue Expression Levels of X80 Homologues (mRNA abundance, normalized units)

Tissue Homo sapiens Mus musculus Danio rerio

Brain 15.2 ± 2.1 14.8 ± 1.9 12.1 ± 1.5

Heart 5.6 ± 0.8 6.1 ± 0.9 8.9 ± 1.1

Liver 22.5 ± 3.5 20.1 ± 2.8 18.7 ± 2.2

Lung 18.9 ± 2.4 17.5 ± 2.1 15.3 ± 1.8

Table 3: Kinase Activity and Binding Affinities of X80 Homologues
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Species Substrate Km (µM)
Vmax
(nmol/min/mg)

ATP Kd (µM)

Homo sapiens Substrate-A 10.5 ± 1.2 250 ± 20 5.2 ± 0.7

Mus musculus Substrate-A 12.1 ± 1.5 235 ± 18 5.8 ± 0.6

Danio rerio Substrate-A 18.7 ± 2.1 190 ± 15 8.1 ± 0.9

The X80 Signaling Pathway
X80 is a key component of the epidermal growth factor (EGF) signaling pathway. Upon binding

of EGF to its receptor (EGFR), the receptor dimerizes and autophosphorylates, creating

docking sites for adaptor proteins such as Grb2. Grb2, in turn, recruits the guanine nucleotide

exchange factor SOS, which activates the small GTPase Ras. Activated Ras then initiates a

kinase cascade that leads to the activation of X80. Activated X80 phosphorylates downstream

transcription factors, leading to the expression of genes involved in cell cycle progression and

proliferation.
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To cite this document: BenchChem. [An In-depth Technical Guide to the X80 Kinase Family
and its Homologues]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3340197#x80-homologues-in-different-species]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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